Cas no 1352522-20-3 (6-Amino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester)

• Product Name: 6-Amino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
• CAS No: 1352522-20-3
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 5149726
• Update Time: 2025-10-12

6-Amino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H23N3O2/c1-15(2,3)20-14(19)18-9-5-4-6-12(18)11-7-8-13(16)17-10-11/h7-8,10,12H,4-6,9H2,1-3H3,(H2,16,17)
• InChI Key： NHEWRHDAVZNDGQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1C1=CC=C(N)N=C1

Additional information on 6-Amino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester

Recent Advances in the Study of 6-Amino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester (CAS: 1352522-20-3)

The compound 6-Amino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester (CAS: 1352522-20-3) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural features, including the bicyclic pyridine scaffold and the tert-butyl ester group, make it a versatile building block for the development of small-molecule inhibitors targeting various disease pathways. Researchers have successfully employed this compound in the synthesis of potential drug candidates for neurological disorders and inflammatory diseases.

In terms of synthetic methodology, several innovative approaches have been reported for the preparation of 6-Amino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester. A 2023 study published in the Journal of Medicinal Chemistry described an optimized route that significantly improved the yield and purity of the compound. The new synthetic protocol involves a cascade cyclization reaction followed by selective protection of the amino group, offering advantages in terms of scalability and cost-effectiveness for industrial applications.

Biological evaluations of derivatives containing this structural motif have revealed promising pharmacological properties. Particularly, compounds derived from 1352522-20-3 have shown selective inhibition of specific kinase targets involved in cancer progression. Recent in vitro studies demonstrated nanomolar potency against certain cancer cell lines, with favorable selectivity profiles that suggest potential for further development as targeted therapies.

The compound's role in central nervous system drug discovery has also been explored. Structural modifications of the 6-amino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl scaffold have yielded compounds with significant affinity for neurotransmitter receptors, opening new avenues for the treatment of neurological disorders. Recent preclinical data suggest that optimized derivatives may cross the blood-brain barrier effectively, addressing a major challenge in CNS drug development.

From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights into the stability and metabolic fate of compounds containing this structural element. The tert-butyl ester group appears to confer favorable metabolic stability while allowing for controlled release of active moieties in vivo. These findings have important implications for the design of prodrug strategies using this chemical scaffold.

Looking forward, the versatility of 6-Amino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester continues to inspire new research directions. Current investigations are exploring its application in PROTAC (proteolysis targeting chimera) technology and other emerging therapeutic modalities. The compound's ability to serve as a molecular bridge between target proteins and degradation machinery makes it particularly valuable in this cutting-edge area of drug discovery.

In conclusion, the growing body of research on 1352522-20-3 underscores its importance as a privileged structure in medicinal chemistry. The compound's synthetic accessibility, structural diversity, and demonstrated biological activity position it as a valuable tool for pharmaceutical research and development. Future studies will likely focus on further optimizing its derivatives for specific therapeutic applications and exploring novel chemical space around this scaffold.